4-O-methyl-6-deoxyoxaunomycin
4-O-methyl-6-deoxyoxaunomycin
Brand Name:
Vulcanchem
CAS No.:
146565-64-2
VCID:
VC0129194
InChI:
InChI=1S/C27H31NO9/c1-4-27(34)10-17(37-18-9-15(28)22(29)11(2)36-18)13-8-14-20(25(32)21(13)26(27)33)23(30)12-6-5-7-16(35-3)19(12)24(14)31/h5-8,11,15,17-18,22,26,29,32-34H,4,9-10,28H2,1-3H3
SMILES:
CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N)O
Molecular Formula:
C27H31NO9
Molecular Weight:
513.5 g/mol
4-O-methyl-6-deoxyoxaunomycin
CAS No.: 146565-64-2
Main Products
VCID: VC0129194
Molecular Formula: C27H31NO9
Molecular Weight: 513.5 g/mol
CAS No. | 146565-64-2 |
---|---|
Product Name | 4-O-methyl-6-deoxyoxaunomycin |
Molecular Formula | C27H31NO9 |
Molecular Weight | 513.5 g/mol |
IUPAC Name | 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-ethyl-9,10,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C27H31NO9/c1-4-27(34)10-17(37-18-9-15(28)22(29)11(2)36-18)13-8-14-20(25(32)21(13)26(27)33)23(30)12-6-5-7-16(35-3)19(12)24(14)31/h5-8,11,15,17-18,22,26,29,32-34H,4,9-10,28H2,1-3H3 |
Standard InChIKey | XRXASJCRJLAEDX-UHFFFAOYSA-N |
SMILES | CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N)O |
Canonical SMILES | CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N)O |
Synonyms | 4-O-methyl-6-deoxyoxaunomycin 7-O-daunosaminyl-alpha-citromycinone |
PubChem Compound | 127012 |
Last Modified | Nov 11 2021 |
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